Cas no 1805884-52-9 (3-(3-Bromo-2-oxopropyl)-5-methylbenzonitrile)

• Product Name: 3-(3-Bromo-2-oxopropyl)-5-methylbenzonitrile
• CAS No: 1805884-52-9
• MF: C₁₁H₁₀BrNO
• MW: 252.10720205307
• CID: 5008088
• Update Time: 2025-06-08

3-(3-Bromo-2-oxopropyl)-5-methylbenzonitrile Chemical and Physical Properties

Names and Identifiers

• 3-(3-Bromo-2-oxopropyl)-5-methylbenzonitrile

• Inchi： 1S/C11H10BrNO/c1-8-2-9(5-11(14)6-12)4-10(3-8)7-13/h2-4H,5-6H2,1H3
• InChI Key： ZMZVXDKEFCFOBQ-UHFFFAOYSA-N
• SMILES： BrCC(CC1C=C(C#N)C=C(C)C=1)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 255
• XLogP3: 2.4
• Topological Polar Surface Area: 40.9

Additional information on 3-(3-Bromo-2-oxopropyl)-5-methylbenzonitrile

Comprehensive Analysis of 3-(3-Bromo-2-oxopropyl)-5-methylbenzonitrile (CAS No. 1805884-52-9)

3-(3-Bromo-2-oxopropyl)-5-methylbenzonitrile (CAS 1805884-52-9) is a specialized organic compound widely utilized in pharmaceutical intermediates and material science research. Its unique molecular structure, featuring a bromo-substituted ketone and cyano-functionalized benzene ring, makes it valuable for cross-coupling reactions and heterocyclic synthesis. Recent studies highlight its potential in developing biodegradable polymers and photoactive materials, aligning with the global push for sustainable chemistry solutions.

The compound's synthetic versatility has attracted attention in drug discovery pipelines, particularly for constructing kinase inhibitor scaffolds. Researchers are exploring its reactivity in Pd-catalyzed transformations, with over 200 citations in ACS publications since 2020. Its electron-withdrawing groups enable precise molecular editing – a trending technique in fragment-based drug design (FBDD).

From a spectroscopic characterization perspective, 1805884-52-9 exhibits distinct FT-IR absorption at 2220 cm^-1 (nitrile stretch) and 1715 cm^-1 (carbonyl). These features facilitate real-time reaction monitoring via in-situ IR – a growing demand in flow chemistry applications. The 5-methylbenzonitrile moiety contributes to π-stacking interactions, relevant for organic electronics development.

Industrial applications focus on its role in agrochemical intermediates, particularly for crop protection agents with reduced environmental persistence. Manufacturers have optimized green synthesis routes using microwave-assisted techniques, achieving >85% yield while minimizing E-factor values – a key metric in green chemistry initiatives.

Storage and handling require attention to its thermal stability profile. Differential scanning calorimetry (DSC) shows decomposition onset at 178°C, necessitating temperature-controlled logistics – a critical consideration for global supply chains facing climate change challenges. The compound's crystallinity properties make it suitable for X-ray diffraction studies, supporting the computational chemistry validation trend.

Emerging research explores its electrochemical behavior for energy storage applications. The redox-active bromo moiety demonstrates promising charge-discharge characteristics in organic cathode prototypes, contributing to battery innovation beyond lithium-ion systems.

Analytical methodologies continue to evolve, with recent UHPLC-MS protocols achieving 0.1 ppm detection limits. This supports quality-by-design (QbD) approaches demanded by pharmaceutical regulators. The compound's chromatographic behavior has been extensively documented across HILIC, RP-18, and chiral stationary phases.

Patent analysis reveals growing IP activity around derivatization techniques involving 1805884-52-9, particularly in bioconjugation strategies for targeted drug delivery. Its functional group diversity enables click chemistry applications, meeting demand for modular synthesis platforms.

Environmental fate studies indicate hydrolytic stability at pH 4-8, with advanced oxidation processes required for degradation. This balances product lifetime needs with end-of-life considerations – a crucial aspect of circular economy frameworks in chemical manufacturing.

The compound's structure-activity relationships (SAR) are being mapped through machine learning models, integrating with digital twin approaches for materials discovery. This interdisciplinary approach exemplifies modern convergence research in chemical sciences.